Cas no 1698678-20-4 (2-(1-aminopentan-2-yl)oxyethan-1-ol)

• Product Name: 2-(1-aminopentan-2-yl)oxyethan-1-ol
• CAS No: 1698678-20-4
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5956657
• PubChem ID: 103376860
• Update Time: 2024-01-12

2-(1-aminopentan-2-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[1-(aminomethyl)butoxy]-
• 2-(1-aminopentan-2-yl)oxyethan-1-ol
• EN300-1294113
• 1698678-20-4
• 2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol

• Inchi： 1S/C7H17NO2/c1-2-3-7(6-8)10-5-4-9/h7,9H,2-6,8H2,1H3
• InChI Key： WDVGPSRAJKIUMN-UHFFFAOYSA-N
• SMILES： C(O)COC(CN)CCC

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 246.4±15.0 °C(Predicted)
• pka: 14.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers